Cas no 2034432-55-6 ([6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone)

• Product Name: [6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
• CAS No: 2034432-55-6
• MF: C₂₀H₂₁F₃N₄O₂S
• MW: 438.466553449631
• CID: 5553201
• Update Time: 2025-05-19

[6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• [6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone

• Inchi： 1S/C20H21F3N4O2S/c21-20(22,23)15-2-3-17(24-12-15)26-6-8-27(9-7-26)19(28)14-1-4-18(25-11-14)29-16-5-10-30-13-16/h1-4,11-12,16H,5-10,13H2
• InChI Key： RMIFXAAMZONKOE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC2CCSC2)N=C1)(N1CCN(C2=NC=C(C(F)(F)F)C=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on [6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone

Introduction to [6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone (CAS No. 2034432-55-6)

[6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2034432-55-6, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of [6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone is characterized by the presence of multiple heterocyclic rings, including a thiolan ring and pyridine rings, which are interconnected through an oxygen bridge and a methanone moiety. This intricate arrangement not only contributes to the compound's stability but also enhances its potential for interaction with biological targets. The introduction of the trifluoromethyl group in one of the pyridine rings further modulates its electronic properties, making it more suitable for specific pharmacological applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with remarkable accuracy. Studies have shown that [6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone exhibits promising interactions with various enzymes and receptors, suggesting its potential as a lead compound in the development of drugs targeting neurological disorders, inflammatory diseases, and cancer. The trifluoromethyl group, in particular, has been identified as a key feature that enhances binding affinity and metabolic stability.

In vitro studies have demonstrated that this compound possesses significant inhibitory activity against several key enzymes involved in disease pathways. For instance, research indicates that it may effectively inhibit enzymes such as Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are aberrantly activated in various chronic diseases. The thiolan ring, while less commonly explored in drug development, has shown unique properties that contribute to the compound's ability to modulate enzyme activity without causing significant off-target effects.

The synthesis of [6-(thiolan-3-yloxy)pyridin-3-yl]-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone involves multiple steps of organic synthesis, including nucleophilic substitution reactions, condensation reactions, and protective group strategies. The use of advanced synthetic techniques has allowed researchers to achieve high yields and purity levels, making it feasible for large-scale production. Additionally, green chemistry principles have been integrated into the synthetic route to minimize waste and improve sustainability.

One of the most compelling aspects of this compound is its potential for further chemical modification to enhance its therapeutic profile. Researchers are exploring various derivatives by introducing different functional groups or altering the connectivity between the heterocyclic rings. These modifications aim to improve solubility, bioavailability, and target specificity while maintaining or enhancing biological activity. The versatility of [6-(thiolan-3-yloxy)pyridin-3-ylyl]-[4-[5-(trifluoromethyl)pyridin=2 yl)piperazin=1 yl)methanone makes it an invaluable tool for medicinal chemists seeking to develop next-generation pharmaceuticals.

The growing body of research on this compound underscores its significance in modern drug discovery. As computational methods continue to evolve, so too does our ability to predict and optimize the pharmacological properties of complex molecules like [6-(thiolan=3 yloxy)pyridin=3 yl]-[4-[5-(trifluoromethyl)pyridin=2 yl)piperazin=1 yl)methanone. Future studies are likely to focus on elucidating its mechanism of action at a molecular level and exploring its potential in preclinical models of human disease. The integration of machine learning algorithms into drug discovery pipelines may further accelerate the development process by identifying promising candidates for further investigation.

In conclusion, [6-(thiolan=3 yloxy)pyridin=3 yl]-[4-[5-(trifluoromethyl)pyridin=2 yl)piperazin=1 yl)methanone (CAS No. 2034432=55=6) represents a cutting-edge compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising biological activities, make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.